Cas no 91971-27-6 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-)
91971-27-6 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-
CAS No:91971-27-6
MF:C11H14O4
MW:210.226463794708
CID:761678
PubChem ID:53495225
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-
- 2-ethyl-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
- 91971-27-6
- SCHEMBL13033957
- DTXSID10705473
-
- Inchi: 1S/C11H14O4/c1-5-7-6(2)8(12)10(14-3)11(15-4)9(7)13/h5H2,1-4H3
- InChI Key: VKNNZDDRQBZFFF-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(C(C)=C(C1=O)CC)=O)OC
Computed Properties
- Exact Mass: 210.089
- Monoisotopic Mass: 210.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6A^2
2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
91971-27-6 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-) Related Products
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